Cas no 515861-53-7 (7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine)

7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine structure
515861-53-7 structure
Product Name:7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
CAS No:515861-53-7
MF:C9H10FNO
MW:167.180205821991
MDL:MFCD20441559
CID:1573148
PubChem ID:54595313
Update Time:2025-04-21

7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazine, 7-fluoro-3,4-dihydro-2-methyl-
    • EN300-86470
    • TUCOPQDVSOYYQZ-UHFFFAOYSA-N
    • 515861-53-7
    • 7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
    • CS-0263378
    • AKOS017518700
    • SCHEMBL4827151
    • G45740
    • 2-methyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • Z1258990936
    • MDL: MFCD20441559
    • Inchi: 1S/C9H10FNO/c1-6-5-11-8-3-2-7(10)4-9(8)12-6/h2-4,6,11H,5H2,1H3
    • InChI Key: TUCOPQDVSOYYQZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)OC(C)CN2

Computed Properties

  • Exact Mass: 167.0747
  • Monoisotopic Mass: 167.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM418141-1g
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
515861-53-7 95%+
1g
$*** 2023-05-30
TRC
B440518-10mg
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
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$ 50.00 2022-06-07
TRC
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7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
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$ 185.00 2022-06-07
TRC
B440518-100mg
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
515861-53-7
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$ 275.00 2022-06-07
Enamine
EN300-86470-0.05g
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
515861-53-7 95.0%
0.05g
$89.0 2025-02-19
Enamine
EN300-86470-0.1g
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
515861-53-7 95.0%
0.1g
$133.0 2025-02-19
Enamine
EN300-86470-0.25g
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
515861-53-7 95.0%
0.25g
$190.0 2025-02-19
Enamine
EN300-86470-0.5g
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
515861-53-7 95.0%
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$299.0 2025-02-19
Enamine
EN300-86470-1.0g
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
515861-53-7 95.0%
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$384.0 2025-02-19
Enamine
EN300-86470-2.5g
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515861-53-7 95.0%
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$756.0 2025-02-19
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